Cas no 217816-47-2 (4-(1-piperazinyl)-Isoquinoline)

4-(1-piperazinyl)-Isoquinoline structure
217816-47-2 structure
Product Name:4-(1-piperazinyl)-Isoquinoline
CAS No:217816-47-2
MF:C13H15N3
MW:213.278302431107
CID:1109139
PubChem ID:11769830
Update Time:2025-04-20

4-(1-piperazinyl)-Isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-(1-piperazinyl)-Isoquinoline
    • CHEMBL4583402
    • 4-(1-Piperazinyl)isoquinoline
    • AKOS013255730
    • 4-piperazin-1-ylisoquinoline
    • 217816-47-2
    • NIBZKHUIJGTBOX-UHFFFAOYSA-N
    • SCHEMBL6263602
    • 4-(piperazin-1-yl)isoquinoline
    • Inchi: 1S/C13H15N3/c1-2-4-12-11(3-1)9-15-10-13(12)16-7-5-14-6-8-16/h1-4,9-10,14H,5-8H2
    • InChI Key: NIBZKHUIJGTBOX-UHFFFAOYSA-N
    • SMILES: N1(C2C=NC=C3C=CC=CC=23)CCNCC1

Computed Properties

  • Exact Mass: 213.12675
  • Monoisotopic Mass: 213.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 28.16
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